Cas no 1342987-44-3 (5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester)

• Product Name: 5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• CAS No: 1342987-44-3
• MF: C₉H₈BrN₃O₃
• MW: 286.082120895386
• CID: 5178830
• Update Time: 2025-10-21

5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5-bromofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate
• Ethyl3-(5-bromofuran-2-yl)-1H-1,2,4-triazole-5-carboxylate
• SB61806
• 5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester
• 1H-1,2,4-Triazole-5-carboxylic acid, 3-(5-bromo-2-furanyl)-, ethyl ester

• Inchi： 1S/C9H8BrN3O3/c1-2-15-9(14)8-11-7(12-13-8)5-3-4-6(10)16-5/h3-4H,2H2,1H3,(H,11,12,13)
• InChI Key： IVVCJVWTLPZWNS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NNC(C(=O)OCC)=N2)O1

Computed Properties

• Exact Mass: 284.975
• Monoisotopic Mass: 284.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81

Additional information on 5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester

Introduction to 5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester (CAS No. 1342987-44-3) and Its Emerging Applications in Chemical Biology

The compound 5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester (CAS No. 1342987-44-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, featuring a fused triazole ring system coupled with a furan moiety, has garnered significant attention in recent years due to its versatile structural framework and promising biological activities. The presence of a bromo substituent on the furan ring not only enhances its reactivity but also opens up avenues for further functionalization, making it a valuable scaffold for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of triazole derivatives in the development of novel therapeutic agents. The triazole core is known for its stability and ability to engage in multiple binding interactions with biological targets, including enzymes and receptors. In particular, the combination of a triazole ring with a furan group has been explored for its potential to modulate inflammatory pathways and inhibit key enzymes involved in metabolic disorders. This compound exemplifies how structural modifications can fine-tune pharmacological properties, leading to more effective and selective drug candidates.

The ethyl ester functionality in the molecule not only serves as a protecting group but also contributes to its solubility and bioavailability. This feature is particularly relevant in drug design, where optimal pharmacokinetic profiles are essential for clinical success. The ester group can be hydrolyzed under physiological conditions, releasing the corresponding carboxylic acid derivative, which may exhibit enhanced binding affinity or metabolic stability. Such transformations are often employed in hit-to-lead optimization campaigns to improve overall drug-like properties.

One of the most compelling aspects of this compound is its potential application in addressing neurological disorders. Emerging research suggests that furan-triazole hybrids can interact with specific neurotransmitter receptors, offering a promising approach to modulate neural activity. For instance, studies have demonstrated that analogs of this compound exhibit inhibitory effects on enzymes such as cyclooxygenase (COX), which play a critical role in pain signaling and inflammation. The bromo-furan moiety, in particular, has been shown to enhance binding interactions with these targets, potentially leading to more potent therapeutic effects.

Furthermore, the structural versatility of 5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester allows for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions enable the introduction of additional functional groups at various positions within the molecule, expanding its chemical space and allowing for the exploration of novel pharmacological profiles. Such synthetic strategies are increasingly employed in modern drug discovery pipelines to generate libraries of diverse compounds for high-throughput screening.

In the realm of chemical biology, this compound serves as an excellent tool for investigating enzyme mechanisms and developing inhibitors with high specificity. The triazole ring provides a rigid scaffold that can be optimized to fit into active sites precisely, while the furan substituent introduces hydrophobic interactions that further stabilize binding. This dual functionality makes it particularly useful for targeting enzymes involved in cancer metabolism and signal transduction pathways. Recent computational studies have predicted that analogs of this compound may disrupt key protein-protein interactions implicated in tumor growth and progression.

The synthesis of 5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex heterocyclic systems. The process typically begins with the bromination of furan derivatives followed by cycloaddition reactions to form the triazole core. Subsequent functionalization steps introduce the carboxylic acid ethyl ester group, which can be later modified as needed. These synthetic routes underscore the importance of robust methodologies in enabling access to structurally complex molecules with potential therapeutic value.

As interest in natural product-inspired scaffolds grows, compounds like this one are being revisited for their potential as drug candidates derived from bioactive molecules found in nature. While not directly derived from a natural product itself, the structural motifs present in this compound echo those found in several bioactive natural products known for their pharmacological effects. By leveraging these motifs through synthetic chemistry, researchers aim to develop next-generation therapeutics with improved efficacy and reduced side effects.

The future prospects for 5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester are vast and multifaceted. Ongoing research is exploring its potential as an intermediate for more complex drug candidates and as a lead compound for further optimization through structure-based drug design approaches. Advances in crystallography and molecular modeling are providing critical insights into how this molecule interacts with biological targets at an atomic level, guiding rational modifications to enhance its therapeutic potential.

In conclusion,5-(5-Bromo-furan-2-yl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester (CAS No. 1342987-44-3) stands as a testament to the power of heterocyclic chemistry in driving pharmaceutical innovation. Its unique structural features—comprising both a triazole ring system and a furan moiety—make it a versatile scaffold with broad applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic strategies for this compound,its significance is poised to grow, offering exciting opportunities for future drug development efforts.